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Compound of Interest

Compound Name:
2-Phenylquinoline-7-carboxylic

acid

Cat. No.: B1356969 Get Quote

This technical guide provides a comprehensive overview of 2-Phenylquinoline-7-carboxylic
acid, tailored for researchers, scientists, and drug development professionals. The document

details its chemical identity, synthesis protocols, physicochemical properties, and known

biological activities, with a focus on data presentation and experimental methodologies.

Chemical Identity
IUPAC Name: 2-phenylquinoline-7-carboxylic acid

Synonyms:

2-Phenyl-7-quinolinecarboxylic acid

CAS RN: 841297-69-6

Physicochemical Properties
A summary of the key physicochemical properties of 2-Phenylquinoline-7-carboxylic acid is

presented in the table below.
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Property Value Source

Molecular Formula C₁₆H₁₁NO₂ N/A

Molecular Weight 249.27 g/mol N/A

CAS Number 841297-69-6 N/A

Synthesis and Experimental Protocols
The synthesis of 2-Phenylquinoline-7-carboxylic acid can be achieved through a two-step

process involving the formation of its aldehyde precursor, 2-Phenylquinoline-7-carbaldehyde,

followed by oxidation.

Synthesis of 2-Phenylquinoline-7-carbaldehyde via
Vilsmeier-Haack Reaction
This protocol describes the formylation of 2-phenylquinoline to yield 2-Phenylquinoline-7-

carbaldehyde.[1]

Materials:

2-Phenylquinoline

Anhydrous N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Anhydrous Dichloromethane (DCM)

Crushed ice

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography
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Hexanes

Ethyl acetate

Procedure:

Vilsmeier Reagent Formation: In a flame-dried, two-neck round-bottom flask equipped with a

magnetic stirrer, dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq.). Cool

the flask to 0 °C in an ice bath. Slowly add POCl₃ (1.1 eq.) dropwise to the DMF, maintaining

the temperature at 0 °C. After the addition is complete, stir the mixture at 0 °C for an

additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.

Reaction with 2-Phenylquinoline: Dissolve 2-phenylquinoline (1.0 eq.) in anhydrous DCM

and add it dropwise to the reaction mixture at 0 °C.

Reaction Progression: After the addition of the 2-phenylquinoline solution, allow the reaction

mixture to slowly warm to room temperature and then heat to reflux (approximately 40-50

°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

material is consumed (typically 4-8 hours).

Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully

pour it onto crushed ice with vigorous stirring to hydrolyze the intermediate iminium salt.

Neutralization and Extraction: Neutralize the acidic aqueous mixture by the slow addition of a

saturated NaHCO₃ solution until the pH is approximately 7-8. Transfer the mixture to a

separatory funnel and extract the product with DCM (3 x 50 mL).

Drying and Concentration: Combine the organic layers and wash with saturated brine

solution (1 x 50 mL). Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of hexanes and ethyl acetate) to obtain pure 2-

Phenylquinoline-7-carbaldehyde.
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Oxidation of 2-Phenylquinoline-7-carbaldehyde to 2-
Phenylquinoline-7-carboxylic acid
The aldehyde precursor can be oxidized to the corresponding carboxylic acid. Under basic

conditions, especially in the presence of atmospheric oxygen, 2-Phenylquinoline-7-

carbaldehyde can be converted to 2-phenylquinoline-7-carboxylic acid.[2] A general protocol

for this oxidation is as follows:

Materials:

2-Phenylquinoline-7-carbaldehyde

A suitable solvent (e.g., ethanol, dioxane, or a mixture with water)

A base (e.g., sodium hydroxide or potassium hydroxide)

An oxidizing agent (e.g., potassium permanganate, chromium trioxide, or atmospheric

oxygen over a prolonged period)

Hydrochloric acid (HCl) for acidification

Deionized water

Procedure:

Dissolution: Dissolve 2-Phenylquinoline-7-carbaldehyde in a suitable solvent in a round-

bottom flask.

Basification: Add an aqueous solution of a base (e.g., NaOH) to the reaction mixture.

Oxidation: While stirring, add the oxidizing agent portion-wise, monitoring the reaction

temperature. Alternatively, for air oxidation, the basic solution can be stirred vigorously in an

open flask for an extended period. The reaction progress should be monitored by TLC or

HPLC.

Work-up: Once the reaction is complete, cool the mixture and, if a solid precipitate (e.g.,

MnO₂ from permanganate oxidation) is present, filter it off.
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Acidification: Carefully acidify the filtrate with HCl until the pH is acidic, which will precipitate

the 2-Phenylquinoline-7-carboxylic acid.

Isolation and Purification: Collect the precipitate by filtration, wash with cold deionized water,

and dry under vacuum. The crude product can be further purified by recrystallization from a

suitable solvent (e.g., ethanol or acetic acid).

Biological Activity and Signaling Pathways
While specific biological data for 2-Phenylquinoline-7-carboxylic acid is limited, the 2-

phenylquinoline scaffold is a well-established pharmacophore with a diverse range of biological

activities.

Biological Activity Description Relevant Derivatives

Anticancer

Derivatives of 2-

phenylquinoline-4-carboxylic

acid have been identified as

inhibitors of histone

deacetylases (HDACs), which

can lead to the induction of

apoptosis in cancer cells.[3][4]

2-substituted phenylquinoline-

4-carboxylic acid derivatives

Antiviral

Certain 2-phenylquinoline

analogues have demonstrated

broad-spectrum anti-

coronavirus activity, potentially

through the inhibition of viral

helicase.[5]

2-phenylquinoline analogues

Antimicrobial

The 2-phenylquinoline core is

present in compounds with

antibacterial properties.

2-aryl-quinoline-4-carboxylic

acid derivatives

Potential Signaling Pathway: HDAC Inhibition and
Apoptosis
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Based on the known activity of related compounds, 2-Phenylquinoline-7-carboxylic acid may

exert anticancer effects through the inhibition of HDACs, leading to the activation of apoptotic

pathways. A generalized schematic of this potential mechanism is provided below.
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Caption: Potential mechanism of action via HDAC inhibition.

Experimental Workflows
The following diagram illustrates the logical workflow for the synthesis of 2-Phenylquinoline-7-
carboxylic acid.
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Caption: Synthetic workflow for 2-Phenylquinoline-7-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Phenylquinoline-7-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356969#2-phenylquinoline-7-carboxylic-acid-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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